![molecular formula C17H20N4O3S B2414231 N-(6-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide CAS No. 1021136-16-2](/img/structure/B2414231.png)
N-(6-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide
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Description
N-(6-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of novel compounds involving furan and pyridazinone derivatives has been a significant focus, highlighting the importance of developing new methodologies for creating biologically active molecules. One study describes the facile synthesis of 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one derivatives, showcasing the potential for generating new compounds with diverse biological activities (Gani Koza et al., 2013).
Biological Activities
- The search for antimicrobial agents has led to the synthesis and evaluation of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide derivatives, showing significant activity against a range of microbial strains. This highlights the potential of such compounds in developing new antimicrobial therapies (Ravindra V. Chambhare et al., 2003).
- Novel compounds incorporating the dibromobenzofuran moiety have been synthesized, demonstrating the versatility of this compound as a precursor for creating azines and azolotriazines with potential anti-inflammatory and analgesic properties (S. Sanad & Ahmed E. M. Mekky, 2018).
Imaging and Diagnostic Applications
- The compound's derivatives have been investigated for their potential in medical imaging, particularly in positron emission tomography (PET) for imaging neuroinflammation. Compounds such as [11C]CPPC, specific for CSF1R, a microglia-specific marker, have been developed, enabling noninvasive imaging of neuroinflammation in vivo, which is crucial for understanding and treating neuropsychiatric disorders (A. Horti et al., 2019).
properties
IUPAC Name |
N-[6-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylpyridazin-3-yl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3S/c1-12-6-8-21(9-7-12)16(22)11-25-15-5-4-14(19-20-15)18-17(23)13-3-2-10-24-13/h2-5,10,12H,6-9,11H2,1H3,(H,18,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKRNDQAKFJYNET-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.